6-bromo-N,N-diisopropyl-2-naphthamide

• Molecular Formula: C17H20BrNO
• Molecular Weight: 334.2 g/mol
• IUPAC Name: 6-bromo-N,N-di(propan-2-yl)naphthalene-2-carboxamide
• InChI: InChI=1S/C17H20BrNO/c1-11(2)19(12(3)4)17(20)15-6-5-14-10-16(18)8-7-13(14)9-15/h5-12H,1-4H3
• InChI Key: QZZJRLCHOQUOLK-UHFFFAOYSA-N
• SMILES: CC(C)N(C(C)C)C(=O)C1=CC2=C(C=C1)C=C(C=C2)Br

Description

6-bromo-N,N-diisopropyl-2-naphthamide is a useful research compound. Its molecular formula is C17H20BrNO and its molecular weight is 334.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution (800 mL) of diisopropylamine (112 mL) and triethylamine (112 mL) in THF was added dropwise a solution (400 mL) of 6-bromo-2-naphthoyl chloride in THF under ice-cooling. The mixture was stirred at room temperature for 1 hr. A half amount of the solvent was evaporated under reduced pressure, and the residue was diluted with ethyl acetate, washed successively with water, 1N aqueous sodium hydroxide solution, water and saturated brine and dried over magnesium sulfate. The solvent was evaporated and the obtained solid was washed with isopropyl ether to give the title compound (117 g) as colorless flakes.